1-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 1-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]ethyl]-2-methyl-5-phenylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C21H19ClFNO2S/c1-14-16(21(25)26)12-20(15-6-3-2-4-7-15)24(14)10-11-27-13-17-18(22)8-5-9-19(17)23/h2-9,12H,10-11,13H2,1H3,(H,25,26)
• InChI Key: GMWHKVOTUSCEPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(N1CCSCC2=C(C=CC=C2Cl)F)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C21H19ClFNO2S
• DSSTOX Substance ID: DTXSID80381864
• Molecular Weight: 403.9 g/mol
• CAS RN: 306936-24-3

Description

“1-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid” is a chemical compound. It is available for purchase from various chemical suppliers.

Synthesis Analysis

The synthesis of this compound could involve the use of 2-chloro-6-fluorobenzyl chloride as an alkylating reagent. The condensation of carboxylic acid moiety with substituted amine under reflux conditions followed by acid-mediated cyclization could result in the formation of the N-acyl derivative of pyrrole.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrole ring, which is a five-membered aromatic heterocycle. It also contains a carboxylic acid group, a phenyl group, and a 2-chloro-6-fluorobenzyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound could include its formation through the reaction of 2-chloro-6-fluorobenzyl chloride with other reagents. Pyrrole-containing compounds are known to participate in a variety of chemical reactions.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of related heterocyclic compounds involve complex reactions and analytical techniques. For example, the synthesis of thiazole and pyrrole derivatives involves photolysis and hydride transfer reactions, highlighting the intricate methods used to create and analyze compounds with similar structures to the one (Fong et al., 2004); (Murthy et al., 2017).

Pharmacological Evaluation

• The evaluation of related compounds for anti-inflammatory and antinociceptive activity, as seen in the synthesis of thiazolo [3,2-a] pyrimidines, indicates potential pharmacological applications. Such studies are crucial for developing new therapeutic agents (Alam et al., 2010).

Antimicrobial Activity

• Synthesized compounds, such as ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, undergo antimicrobial activity evaluation. This highlights the potential use of similar compounds in creating new antimicrobial agents, offering a pathway to combat various microbial infections (Spoorthy et al., 2021).

Material Science Applications

• In material science, the design and synthesis of molecules like the one could contribute to the development of new materials with specific properties, such as in the fabrication of organic solar cells. This indicates a potential application in renewable energy technologies (Nagarjuna et al., 2017).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, chemical reactions, and potential biological activities. Pyrrole-containing compounds are considered a potential source of biologically active compounds.